Cas no 877632-85-4 (N-2-(dimethylamino)ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide)

• Product Name: N-2-(dimethylamino)ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide
• CAS No: 877632-85-4
• MF: C₂₂H₃₀FN₅O₃
• MW: 431.503708362579
• CID: 5886595
• PubChem ID: 16809894
• Update Time: 2025-05-18

N-2-(dimethylamino)ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(dimethylamino)ethyl]-N2-[2-[4-(2-fluorophenyl)-1-piperazinyl]-2-(2-furanyl)ethyl]-
• N1-(2-(dimethylamino)ethyl)-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)oxalamide
• 877632-85-4
• N-[2-(dimethylamino)ethyl]-N'-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]oxamide
• AKOS024653706
• F2504-0284
• N-[2-(dimethylamino)ethyl]-N'-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide
• N-2-(dimethylamino)ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide

• Inchi： 1S/C22H30FN5O3/c1-26(2)10-9-24-21(29)22(30)25-16-19(20-8-5-15-31-20)28-13-11-27(12-14-28)18-7-4-3-6-17(18)23/h3-8,15,19H,9-14,16H2,1-2H3,(H,24,29)(H,25,30)
• InChI Key： FMCJYDIVLMVSMK-UHFFFAOYSA-N
• SMILES： C(NCCN(C)C)(=O)C(NCC(N1CCN(C2=CC=CC=C2F)CC1)C1=CC=CO1)=O

Computed Properties

• Exact Mass: 431.23326800g/mol
• Monoisotopic Mass: 431.23326800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• pka: 12.45±0.46(Predicted)

Additional information on N-2-(dimethylamino)ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide

N-2-(Dimethylamino)ethyl-N'-{2-4-(2-Fluorophenyl)piperazin-1-yl-2-(Furan-2-yl)ethyl}ethanediamide: A Comprehensive Overview

N-2-(Dimethylamino)ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide (CAS No. 877632-85-4) is a complex organic compound with a unique structure and a wide range of potential applications in the pharmaceutical and medicinal chemistry fields. This compound, often referred to by its systematic name, is characterized by its intricate molecular architecture, which includes a dimethylamino group, a piperazine ring, and a furan moiety. These structural features contribute to its diverse biological activities and make it an interesting subject for ongoing research.

The dimethylamino group in the compound is known for its basicity and ability to form hydrogen bonds, which can influence the compound's solubility and binding affinity to various biological targets. The piperazine ring, on the other hand, is a common structural motif in many pharmaceuticals due to its ability to enhance lipophilicity and improve cell permeability. The furan moiety adds further complexity and can contribute to the compound's pharmacological properties by interacting with specific receptors or enzymes.

Recent studies have highlighted the potential of N-2-(dimethylamino)ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

In addition to its anti-inflammatory activity, N-2-(dimethylamino)ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that it can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves inducing apoptosis and disrupting cell cycle progression, which are critical processes in cancer cell survival.

The compound's 4-(2-fluorophenyl)piperazin moiety is particularly noteworthy for its role in enhancing the compound's selectivity and potency. Fluorine substitution is known to improve metabolic stability and reduce off-target effects, making it an attractive feature for drug development. This structural modification has been shown to enhance the compound's binding affinity to specific receptors, such as serotonin receptors, which are implicated in mood disorders like depression and anxiety.

Furthermore, N-2-(dimethylamino)ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide has been explored for its potential neuroprotective effects. Studies have indicated that it can protect neurons from oxidative stress and neurotoxicity, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective properties are thought to be mediated through its ability to scavenge free radicals and modulate intracellular signaling pathways.

Despite its promising therapeutic potential, N-2-(dimethylamino)ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-y l) ethy l} ethanediamide also presents some challenges in terms of drug development. One of the main concerns is its solubility in aqueous environments, which can affect its bioavailability and pharmacokinetic properties. To address this issue, researchers have developed various formulation strategies, including the use of nanoparticles and prodrugs, to enhance its solubility and stability.

Clinical trials are currently underway to evaluate the safety and efficacy of N - 2 - ( dim eth yl am i no ) et h y l - N ' - { 2 - 4 - ( 2 - fluoro phen yl ) pi pe ra z i n - 1 - y l - 2 - ( furan - 2 - yl ) et h y l } et h ane di am ide in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, N - 2 - ( dim eth yl am i no ) et h y l - N ' - { 2 - 4 - ( 2 - fluoro phen yl ) pi pe ra z i n - 1 - y l - 2 - ( furan - 2 - yl ) et h y l } et h ane di am ide (CAS No. 877632-85-4) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure confers a range of biological activities that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in areas such as inflammation, cancer, mood disorders, and neurodegenerative diseases.